![molecular formula C10H10O4 B103827 Methyl 5-formyl-2-methoxybenzoate CAS No. 78515-16-9](/img/structure/B103827.png)
Methyl 5-formyl-2-methoxybenzoate
Overview
Description
Methyl 5-Formyl-2-methoxybenzoate is an intermediate used to synthesize peroxisome proliferator-activated receptor (PPAR) activators. It is also used to prepare 1,4-bis(3-hydroxycarbonyl-4-hydroxyl)styrylbenzene derivatives as PTP1B inhibitors.
Scientific Research Applications
Synthesis of Eluxadoline Intermediates
Methyl-5-formyl-2-methoxybenzoate is a key intermediate in the synthesis of the drug Eluxadoline. A cost-effective synthesis method using salicylic acid, Methanesulfonic acid, Hexamethylenetetramine, and (S)-alpha-Methyl-4-phenyl-1H-imidazole-2-methanamine has been developed. This method is advantageous for commercial production due to its cost-effectiveness, and the results are confirmed by ESI-MS and NMR analysis (Nageswararao, Venkateswararao, & Prasad, 2017).
Diphenyl Ether Synthesis from Phoma sp. Strain
A study reported the isolation of a new diphenyl ether compound, methyl 2-(2-formyl-3-hydroxy-5-methylphenoxy)-5-hydroxy-3-methoxybenzoate, from the Phoma sp. strain SHZK-2. The compound, along with other known compounds, was characterized using spectroscopic methods, and its cytotoxicities were preliminarily evaluated, indicating potential biological activity (Fang et al., 2012).
Synthesis of Bisbibenzyls Intermediate
Methyl 4-(5-formyl-2-methoxyphenoxy)benzoate, an important intermediate for the synthesis of bisbibenzyls (natural products with various biological activities), has been synthesized from methyl 4-bromobenzoate and iso-vanilline. This synthesis process was optimized by screening various reaction conditions, including catalysts, condensing agents, and reaction times (Lou Hong-xiang, 2012).
Synthesis of Amisulpride Intermediate
The synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of the drug Amisulpride, involves a multi-step process starting from 4-amino-2-hydroxybenzoic acid. The synthesis path includes methylation, reaction with potassium thiocyanate, ethylation, and final oxidation, with a total yield of 24.5%, and the chemical structure was confirmed through various spectroscopic methods (Wang Yu, 2008).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 5-formyl-2-methoxybenzoate is a chemical compound with the molecular formula C10H10O4 It’s known to be used as an intermediate in the synthesis of peroxisome proliferator-activated receptor (ppar) activators . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in cellular differentiation, development, metabolism, and tumorigenesis .
Mode of Action
Given its role as an intermediate in the synthesis of ppar activators, it can be inferred that it may interact with these receptors, leading to changes in gene expression
Biochemical Pathways
Considering its role in the synthesis of ppar activators, it may influence pathways regulated by these receptors, such as lipid metabolism, glucose homeostasis, and inflammation .
Result of Action
As an intermediate in the synthesis of ppar activators, it may contribute to the effects of these activators, which include regulation of lipid metabolism, glucose homeostasis, and anti-inflammatory effects .
Action Environment
It’s known that the compound is a white to off-white to yellow powder or crystals, and it’s recommended to be stored under inert gas (nitrogen or argon) at 2-8°c . This suggests that temperature and exposure to oxygen may affect its stability.
Properties
IUPAC Name |
methyl 5-formyl-2-methoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-13-9-4-3-7(6-11)5-8(9)10(12)14-2/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNRMXICSYWVJRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60446041 | |
Record name | METHYL 5-FORMYL-2-METHOXYBENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60446041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78515-16-9 | |
Record name | METHYL 5-FORMYL-2-METHOXYBENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60446041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYL 5-FORMYL-2-METHOXYBENZOATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of Methyl 5-formyl-2-methoxybenzoate in pharmaceutical synthesis?
A1: this compound serves as a crucial building block in the production of Eluxadoline []. Researchers have developed a cost-effective method for synthesizing this intermediate, potentially leading to more efficient and affordable production of the drug.
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